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Compound of Interest

Compound Name: Nickel(II) bromide hexahydrate

Cat. No.: B16168163

Get Quote

For researchers, scientists, and drug development professionals, the choice between

anhydrous and hydrated forms of a catalyst precursor can be critical to reaction outcomes. This

guide provides an objective comparison of anhydrous and hexahydrate Nickel(II) bromide

(NiBr₂) in catalytic applications, supported by available experimental data and detailed

methodologies.

Nickel(II) bromide is a versatile and cost-effective catalyst precursor, particularly prominent in

cross-coupling reactions for the formation of carbon-carbon and carbon-heteroatom bonds. It is

commercially available in both anhydrous (NiBr₂) and various hydrated forms, with the

hexahydrate (NiBr₂·6H₂O) being a common variant. The presence of water of hydration can

influence a catalyst's solubility, stability, and reactivity. This guide aims to elucidate the practical

differences and help in the selection of the appropriate form for specific research and

development needs.

At a Glance: Key Differences and Considerations
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Feature
Anhydrous Nickel(II)
Bromide (NiBr₂)

Hexahydrate Nickel(II)
Bromide (NiBr₂·6H₂O)

Appearance Yellow-brown solid[1] Blue-green solid[1]

Molecular Weight 218.53 g/mol [1] 326.59 g/mol

Hygroscopicity Highly hygroscopic Stable under normal conditions

Solubility
Readily dissolves in water to

form the hexahydrate[1]
Soluble in water

Catalytic Activity

Commonly used as a

precursor in various catalytic

systems[2][3][4]

Demonstrated high catalytic

activity in specific reactions[5]

Handling

Requires handling in a dry

atmosphere (e.g., glovebox) to

prevent hydration

Easier to handle in a standard

laboratory environment

Performance in Catalytic Applications: A Closer
Look
While a comprehensive, direct comparative study across a wide range of reactions is not

readily available in published literature, existing research provides valuable insights into the

catalytic performance of both forms.

A key finding comes from a study on a photoinduced C-N cross-coupling reaction. In this

specific case, the hydrated salt, NiBr₂·3H₂O, provided an identical yield (95%) to the anhydrous

complex, NiBr₂·glyme, under the same reaction conditions.[5] This suggests that for certain

catalytic systems, the water of hydration may not significantly impede the catalytic activity.

Conversely, many established protocols for nickel-catalyzed cross-coupling reactions, such as

Suzuki-Miyaura reactions, specify the use of anhydrous nickel bromide complexes like

NiBr₂(dme).[2] The preference for anhydrous conditions in these protocols often stems from the

sensitivity of the organometallic intermediates to moisture.
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The choice between the two forms may, therefore, depend on the specific reaction mechanism

and the tolerance of the reactants and intermediates to water. In reactions where strictly

anhydrous conditions are paramount to prevent side reactions or catalyst deactivation, the

anhydrous form is the logical choice. However, for reactions that are tolerant to or may even be

facilitated by the presence of water, the more easily handled hydrated form can be a practical

and effective alternative.

Quantitative Data from a Photoinduced C-N Cross-
Coupling Reaction

Catalyst
Precursor

Aryl Halide Amine Product Yield (%) Reference

NiBr₂·3H₂O

4-

Bromobenzot

rifluoride

Morpholine

4-(4-

(Trifluorometh

yl)phenyl)mor

pholine

95 [5]

NiBr₂·glyme

(anhydrous

complex)

4-

Bromobenzot

rifluoride

Morpholine

4-(4-

(Trifluorometh

yl)phenyl)mor

pholine

95 [5]

Experimental Protocols
Protocol 1: Photoinduced C-N Cross-Coupling Using
Nickel(II) Bromide Trihydrate
This protocol is adapted from a study demonstrating the use of hydrated nickel bromide in a

light-driven C-N coupling reaction.[5]

Materials:

Nickel(II) bromide trihydrate (NiBr₂·3H₂O)

Aryl halide (e.g., 4-bromobenzotrifluoride)

Amine (e.g., morpholine)
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Quinuclidine

Dimethylacetamide (DMAc)

365 nm LED light source

Procedure:

To a reaction vial, add NiBr₂·3H₂O (5 mol%).

Add the aryl halide (1.0 equiv), amine (1.2 equiv), and quinuclidine (1.5 equiv).

Add DMAc as the solvent.

Seal the vial and place it under a nitrogen atmosphere.

Irradiate the reaction mixture with a 365 nm LED at room temperature for the specified

reaction time.

Upon completion, the reaction mixture can be worked up and the product isolated and

purified using standard techniques.

Protocol 2: Suzuki-Miyaura Cross-Coupling Using an
Anhydrous Nickel(II) Bromide Complex
This protocol is a general procedure based on the use of an anhydrous nickel bromide complex

in a Suzuki-Miyaura reaction.[2]

Materials:

Nickel(II) bromide 1,2-dimethoxyethane complex (NiBr₂(dme))

4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy)

Aryl halide (e.g., 4-bromotoluene)

Arylboronic acid (e.g., phenylboronic acid)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_NiBr2_dme_in_Suzuki_Miyaura_Reactions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16168163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potassium phosphate (K₃PO₄)

Anhydrous dioxane

Inert gas (Argon or Nitrogen)

Procedure:

In a glovebox or under a stream of inert gas, add NiBr₂(dme) (5 mol%) and dtbbpy (5 mol%)

to a dry Schlenk flask.

Add the aryl halide (1.0 equiv), arylboronic acid (1.5 equiv), and K₃PO₄ (2.0 equiv).

Add anhydrous dioxane as the solvent.

Seal the flask and heat the reaction mixture at the specified temperature with stirring for the

required duration.

After cooling to room temperature, the reaction mixture is quenched, extracted, and the

desired product is isolated and purified.

Visualizing the Catalytic Cycle
The following diagram illustrates a generalized catalytic cycle for a Nickel-catalyzed cross-

coupling reaction, which is a fundamental process where both anhydrous and hydrated NiBr₂

can serve as precursors to the active Ni(0) species.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16168163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Ni(0)/Ni(II) Catalytic Cycle

Ni(II) Precursor
(NiBr₂ or NiBr₂·6H₂O)

Active Ni(0) Species

Reduction

Oxidative Addition
(Ar-X)

Ar-Ni(II)-X Intermediate

Transmetalation
(R-M)

Ar-Ni(II)-R Intermediate

Reductive Elimination

Regeneration

Product
(Ar-R)

Click to download full resolution via product page

Caption: A simplified diagram of a Ni(0)/Ni(II) catalytic cycle.
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Logical Workflow for Catalyst Selection
The decision to use anhydrous or hexahydrate Nickel(II) bromide should be based on a careful

evaluation of the specific reaction.

Catalyst Selection Workflow

Start: Catalyst Selection for a New Reaction

Are reactants or intermediates
moisture-sensitive?

Is there an established protocol
using anhydrous NiBr₂?

No

Use Anhydrous NiBr₂

Yes

Yes

Consider Hydrated NiBr₂
(e.g., NiBr₂·6H₂O)

No

Select the optimal form based on
yield, cost, and handling

Test both forms on a small scale
to compare performance
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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